Cas no 2034599-06-7 (1-[2-(furan-2-yl)-2-hydroxyethyl]-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide)
1-[2-(furan-2-yl)-2-hydroxyethyl]-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- F6252-5337
- AKOS026687593
- 2034599-06-7
- 1-(2-(furan-2-yl)-2-hydroxyethyl)-N-(3-(trifluoromethoxy)phenyl)-1H-1,2,3-triazole-4-carboxamide
- 1-[2-(furan-2-yl)-2-hydroxyethyl]-N-[3-(trifluoromethoxy)phenyl]triazole-4-carboxamide
- 1-[2-(furan-2-yl)-2-hydroxyethyl]-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide
-
- Inchi: 1S/C16H13F3N4O4/c17-16(18,19)27-11-4-1-3-10(7-11)20-15(25)12-8-23(22-21-12)9-13(24)14-5-2-6-26-14/h1-8,13,24H,9H2,(H,20,25)
- InChI Key: FOXTXYKKWQBVHK-UHFFFAOYSA-N
- SMILES: FC(OC1=CC=CC(=C1)NC(C1=CN(CC(C2=CC=CO2)O)N=N1)=O)(F)F
Computed Properties
- Exact Mass: 382.08888939g/mol
- Monoisotopic Mass: 382.08888939g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 511
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 102Ų
1-[2-(furan-2-yl)-2-hydroxyethyl]-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6252-5337-2μmol |
1-[2-(furan-2-yl)-2-hydroxyethyl]-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide |
2034599-06-7 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6252-5337-5μmol |
1-[2-(furan-2-yl)-2-hydroxyethyl]-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide |
2034599-06-7 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6252-5337-10μmol |
1-[2-(furan-2-yl)-2-hydroxyethyl]-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide |
2034599-06-7 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6252-5337-20μmol |
1-[2-(furan-2-yl)-2-hydroxyethyl]-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide |
2034599-06-7 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6252-5337-1mg |
1-[2-(furan-2-yl)-2-hydroxyethyl]-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide |
2034599-06-7 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6252-5337-2mg |
1-[2-(furan-2-yl)-2-hydroxyethyl]-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide |
2034599-06-7 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6252-5337-3mg |
1-[2-(furan-2-yl)-2-hydroxyethyl]-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide |
2034599-06-7 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6252-5337-4mg |
1-[2-(furan-2-yl)-2-hydroxyethyl]-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide |
2034599-06-7 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6252-5337-5mg |
1-[2-(furan-2-yl)-2-hydroxyethyl]-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide |
2034599-06-7 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6252-5337-10mg |
1-[2-(furan-2-yl)-2-hydroxyethyl]-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide |
2034599-06-7 | 10mg |
$79.0 | 2023-09-09 |
1-[2-(furan-2-yl)-2-hydroxyethyl]-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 1-[2-(furan-2-yl)-2-hydroxyethyl]-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide
Introduction to 1-[2-(furan-2-yl)-2-hydroxyethyl]-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 2034599-06-7)
1-[2-(furan-2-yl)-2-hydroxyethyl]-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2034599-06-7, represents a convergence of multiple advanced chemical functionalities, making it a subject of intense interest for researchers exploring novel therapeutic agents. The molecular structure incorporates a triazole ring, a furan moiety, and a trifluoromethoxy substituent, which collectively contribute to its unique chemical and biological properties.
The triazole core is a well-documented pharmacophore in medicinal chemistry, known for its ability to enhance binding affinity and metabolic stability in drug candidates. In particular, the 1H-1,2,3-triazole scaffold has been extensively studied for its potential in inhibiting various biological targets, including enzymes and receptors involved in inflammatory pathways. The presence of the furan-2-yl group introduces additional electronic and steric features that can modulate the compound's interactions with biological targets. This moiety is particularly notable for its role in enhancing solubility and bioavailability, which are critical factors in drug development.
The N-[3-(trifluoromethoxy)phenyl] part of the molecule adds another layer of complexity and functionality. The trifluoromethoxy group is a powerful electron-withdrawing substituent that can significantly influence the electronic properties of the aromatic ring. This modification is often employed to improve metabolic stability and to enhance binding interactions with specific biological targets. The combination of these features makes 1-[2-(furan-2-yl)-2-hydroxyethyl]-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide a promising candidate for further exploration in drug discovery.
In recent years, there has been a surge in research focused on developing small molecules that can modulate immune responses through inhibition of key inflammatory pathways. The compound's structure suggests potential activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the production of pro-inflammatory mediators. Additionally, the triazole ring's ability to engage with protein targets has led researchers to investigate its potential as an antagonist or inhibitor in various disease models.
The hydroxyethyl side chain attached to the furan ring is another critical feature that warrants detailed discussion. This functional group not only introduces hydrophilicity but also provides a site for further chemical modification. Such modifications can be used to fine-tune the compound's pharmacokinetic properties, including its solubility and bioavailability. Moreover, the hydroxyl group can participate in hydrogen bonding interactions with biological targets, potentially enhancing binding affinity.
Recent advances in computational chemistry have enabled more accurate predictions of molecular interactions using techniques such as molecular dynamics simulations and quantum mechanical calculations. These methods have been instrumental in understanding how 1-[2-(furan-2-yl)-2-hydroxyethyl]-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide interacts with biological targets at an atomic level. Such insights have guided synthetic modifications aimed at optimizing its pharmacological profile.
The synthesis of this compound represents a significant achievement in organic chemistry due to its complexity and the multiple functional groups it contains. Advanced synthetic methodologies have been employed to construct the triazole ring while preserving the integrity of the furan and trifluoromethoxy moieties. These synthetic strategies often involve multi-step processes that require precise control over reaction conditions to ensure high yields and purity.
In conclusion, 1-[2-(furan-2-yl)-2-hydroxyethyl]-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into modulating inflammatory pathways and other biological processes relevant to human health. As research continues to uncover new therapeutic applications for this class of compounds, it is likely that 2034599-06-7 will play an increasingly important role in drug discovery efforts worldwide.
2034599-06-7 (1-[2-(furan-2-yl)-2-hydroxyethyl]-N-[3-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)